Cas no 418786-14-8 (2-[6-(4-chlorophenoxy)hexylamino]ethanol)

• Product Name: 2-[6-(4-chlorophenoxy)hexylamino]ethanol
• CAS No: 418786-14-8
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 1512817
• PubChem ID: 1987897
• Update Time: 2025-04-21

2-[6-(4-chlorophenoxy)hexylamino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-chlorophenoxy)hexylamino]ethanol
• 2-{[6-(4-chlorophenoxy)hexyl]amino}ethanol
• Ambcb5562301
• AC1M00Z9
• CTK4I5363
• MolPort-002-156-643
• AG-F-48857
• MCULE-8721462818
• 2-{[6-(4-chlorophenoxy)hexyl]amino}ethanol; Ambcb5562301; AC1M00Z9; CTK4I5363; MolPort-002-156-643; AG-F-48857; MCULE-8721462818;
• 418786-14-8
• CHEMBRDG-BB 5562301
• DTXSID90365776

• Inchi： 1S/C14H22ClNO2/c15-13-5-7-14(8-6-13)18-12-4-2-1-3-9-16-10-11-17/h5-8,16-17H,1-4,9-12H2
• InChI Key： YARSCPSXPAPWCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCCCNCCO

Computed Properties

• Exact Mass: 271.13400
• Monoisotopic Mass: 271.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 409.5°C at 760 mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.521
• PSA: 41.49000
• LogP: 3.25200